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Compound of Interest

Compound Name: Cerec

CAS No.: 131552-79-9

Cat. No.: B1177376

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to optimizing powder application for Cerec optical

impressions. It includes troubleshooting guides, frequently asked questions (FAQs), detailed

experimental protocols, and quantitative data to ensure accurate and reproducible results in a

laboratory setting.

Troubleshooting Guide
This section addresses common issues encountered during the powder application process for

Cerec optical impressions.
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Problem/Question Possible Cause(s) Recommended Solution(s)

Inaccurate or distorted optical

impression.

Uneven or blotchy powder

application.[1]

- Ensure the tooth surface is

dry before application. - Apply

a thin, uniform layer of powder

using a consistent spraying

motion. - Consider using an

air-flow system for a more

even distribution.[2]

Excessive powder

accumulation.

- This can obscure important

surface details.[3] - Use a

gentle stream of air to remove

excess powder. - Re-apply a

thinner, more even coat if

necessary.

Reflection from highly polished

or wet surfaces.

- The primary purpose of the

powder is to create a non-

reflective surface.[4] - Ensure

the surface is completely dry. -

Apply a sufficient, even layer of

powder to eliminate glare.

Crown or restoration does not

fit properly.

Thick powder layer leading to

dimensional inaccuracies.

- An overly thick powder layer

can lead to an inaccurate scan

of the tooth surface.[3] - Aim

for the thinnest possible layer

that still eliminates reflections.

- For powder-free systems like

Omnicam, consider that

applying a thin layer of powder

can still improve the vertical fit

of crowns.[5]

Inexperienced operator

technique.

- Operator experience is

crucial for achieving high-

quality digital impressions.[6] -

Practice on models to develop

a consistent and effective
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powdering technique. - Follow

a standardized protocol for

powder application.

Difficulty in visualizing

preparation margins.
Powder obscuring the margins.

- A thick layer of powder can

make it difficult to identify the

precise preparation

boundaries. - Use a fine-tipped

instrument to gently remove

excess powder from the

margins before scanning. -

Some scan sprays offer better

visualization of preparation

boundaries as the surface can

be dried with an air stream

after application.[3]

Clogging of the powder spray

nozzle.

Moisture or powder buildup in

the nozzle.

- Regularly clean the nozzle

according to the

manufacturer's instructions. -

Store the powder and

propellant in a dry

environment. - Products like

CEREC Optispray are

designed to have non-clogging

nozzles.[7]

Frequently Asked Questions (FAQs)
Q1: What is the primary purpose of applying powder for Cerec optical impressions?

A1: The primary purpose is to create a thin, opaque, and uniform layer on the tooth surface.[1]

This eliminates reflections from enamel and dental materials, which can interfere with the

scanner's ability to accurately capture the surface topography.[4] The powder ensures uniform

light scatter, allowing for a precise digital impression.[1]

Q2: Is powder application still necessary with modern "powder-free" scanners like the Cerec
Omnicam?
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A2: While scanners like the Cerec Omnicam are designed to be used without powder, studies

have shown that the application of a thin layer of titanium dioxide powder can still significantly

improve the vertical fit of crowns.[5][8] Therefore, for high-precision applications, using powder

even with powder-free systems can be beneficial.

Q3: What are the alternatives to traditional titanium dioxide powder?

A3: An alternative is a scan spray, such as CEREC Optispray.[7] These sprays apply a thin,

homogeneous contrast layer and are designed to be easy to apply and remove.[7] They often

have a color, like blue, to help distinguish the coated area.[9]

Q4: How thick should the powder layer be?

A4: The ideal powder layer should be as thin as possible while still creating a uniform, non-

reflective surface. Uneven or thick layers can lead to inaccuracies in the final restoration.[1][3]

Q5: Can operator experience influence the quality of the optical impression?

A5: Yes, operator experience has a significant impact. A study comparing dental students,

prosthodontic residents, and specialists found that experienced operators were better at

avoiding uneven powder application and incorrect scanner manipulation, resulting in a better

marginal fit of the final restoration.[6]

Experimental Protocols
Protocol 1: Measurement of Powder Layer Thickness
This protocol is adapted from the methodology described by Meyer et al. (1990).[2]

Objective: To quantify the thickness of the applied powder layer on a prepared surface.

Materials:

Extracted human molars or standardized models with MOD inlay cavity preparations.

Cerec powder application system (e.g., aerosol propellant, air-flow system).

Mounting phantom-head jaws.
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Acrylic embedding resin.

Sectioning saw with a diamond blade.

Light microscope with a calibrated measurement tool.

Methodology:

Mount the prepared tooth in the phantom-head jaw.

Apply the Cerec powder using the chosen application method, following a standardized

procedure for distance and duration of spray.

Carefully remove the powdered tooth and embed it in acrylic resin.

After the resin has set, section the tooth mesio-distally and bucco-lingually, parallel to the

cavity floor.

Using a light microscope, measure the thickness of the powder layer at predefined locations:

proximo-lateral walls, cavity floor, and occlusal margins.

Repeat the procedure with multiple operators and samples to ensure reproducibility and to

assess inter-operator variability.

Record and analyze the mean and standard deviation of the powder layer thickness for each

location and application method.

Data Presentation
Table 1: Comparison of Powder Layer Thickness with
Different Propellant Systems
Data adapted from Meyer et al. (1990). This study evaluated six different powder propellant

methods. The following is a sample representation of such data.
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Application Method Location
Mean Powder Layer

Thickness (μm)

Standard Deviation

(μm)

Propane-Butane

Propellant
Proximo-lateral Walls 45 15

Cavity Floor 55 20

Occlusal Margins 40 12

Air-Flow System Proximo-lateral Walls 42 18

Cavity Floor 50 22

Occlusal Margins 38 10

Table 2: Influence of Powder Application on the Vertical
Fit of Crowns with Different Cerec Scanners
Data adapted from a study comparing crown misfit. This table illustrates the impact of using

titanium dioxide powder (TDP) on the vertical fit of crowns.

Scanner and Method
Mean Vertical Fit

(μm)

Standard Deviation

(μm)

Percentage of

Vertical Fit Values

<75 μm

Bluecam with TDP 29.5 13.2 89.3%

Omnicam (Powder-

Free)
149.4 64.4 31.0%

Omnicam with TDP 33.0 8.3 92.0%
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Caption: Workflow for optimizing powder application and troubleshooting.

Powder Application Technique

Powder Layer Thickness & Uniformity

Optical Scan Accuracy

Final Restoration Fit

Operator Skill & Experience
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Click to download full resolution via product page
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Caption: Key factors influencing the final restoration fit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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